Cas no 1105207-47-3 (N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide)

• Product Name: N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide
• CAS No: 1105207-47-3
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 6147408
• PubChem ID: 30867515
• Update Time: 2025-10-14

N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide
• N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]-2,2-dimethylpropanamide
• AKOS024512645
• N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)pivalamide
• 1105207-47-3
• N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2,2-dimethylpropanamide
• F5530-0748

• Inchi： 1S/C20H20FN3O2/c1-12-22-17-10-7-14(23-19(26)20(2,3)4)11-16(17)18(25)24(12)15-8-5-13(21)6-9-15/h5-11H,1-4H3,(H,23,26)
• InChI Key： TXNDLXWLJWZDMB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=NC2C=CC(=CC=2C1=O)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 353.15395505g/mol
• Monoisotopic Mass: 353.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Additional information on N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide

N-3-(4-Fluorophenyl)-2-Methyl-4-Oxo-3,4-Dihydroquinazolin-6-Yl-2,2-Dimethylpropanamide: A Comprehensive Overview

The compound N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide (CAS No. 1105207-47-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinazolinones, which are known for their versatile structures and wide-ranging biological activities. The molecule's structure incorporates a quinazolinone core with substituents that enhance its functional properties, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of anticancer agents. The presence of a fluorophenyl group in this compound contributes to its unique electronic properties, which are crucial for interactions with biological targets. Additionally, the methyl groups attached to the quinazolinone core enhance the molecule's stability and solubility, making it more amenable for pharmacological applications.

The synthesis of N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2,2-dimethylpropanamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

One of the most promising aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, the compound has shown significant activity against proteasome inhibitors, which are critical targets in cancer therapy. Furthermore, its ability to modulate cell cycle progression makes it a valuable candidate for developing targeted therapies.

In addition to its therapeutic potential, N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-Yl-propanamide has also been explored for its role in neuroprotective applications. Studies have indicated that the compound can mitigate oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of this compound has been facilitated by advancements in computational chemistry and molecular modeling. Researchers have utilized tools like molecular docking and quantum mechanics to predict the compound's binding affinity to various biological targets. These computational approaches have significantly accelerated the drug discovery process and provided insights into the molecular mechanisms underlying the compound's activity.

From an industrial perspective, the synthesis of this compound requires careful optimization of reaction conditions to ensure scalability and cost-effectiveness. The incorporation of green chemistry principles, such as minimizing waste generation and using environmentally friendly solvents, has become a priority in large-scale production processes.

In conclusion, N-Acetyltransferase Inhibitors like CAS No. 1105207-BFDFC are at the forefront of modern drug discovery research. Their unique structural features and diverse biological activities make them invaluable tools for addressing unmet medical needs. As research continues to uncover new applications for this compound, it holds immense promise for advancing therapeutic interventions across multiple disease areas.